Cas no 2253629-73-9 (((1R,2R,4R,5R)-5-Aminobicyclo[2.2.1]heptan-2-yl)methanol)

(1R,2R,4R,5R)-5-Aminobicyclo[2.2.1]heptan-2-yl)methanol is a chiral bicyclic compound featuring both amino and hydroxymethyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its rigid bicyclo[2.2.1]heptane scaffold provides structural stability, while the stereospecific configuration at the 1, 2, 4, and 5 positions ensures high enantiomeric purity, critical for asymmetric synthesis. The compound’s dual functionality allows for selective derivatization, enabling its use in the development of bioactive molecules, ligands, and catalysts. Its well-defined stereochemistry and synthetic flexibility make it valuable for research in medicinal chemistry and material science, particularly in the design of stereoselective compounds.
((1R,2R,4R,5R)-5-Aminobicyclo[2.2.1]heptan-2-yl)methanol structure
2253629-73-9 structure
Product Name:((1R,2R,4R,5R)-5-Aminobicyclo[2.2.1]heptan-2-yl)methanol
CAS No:2253629-73-9
MF:C8H15NO
MW:141.210802316666
CID:6447310
PubChem ID:137935850
Update Time:2025-06-12

((1R,2R,4R,5R)-5-Aminobicyclo[2.2.1]heptan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 2307487-42-7
    • 2253629-73-9
    • EN300-6499503
    • rac-[(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptan-2-yl]methanol
    • ((1R,2R,4R,5R)-5-Aminobicyclo[2.2.1]heptan-2-yl)methanol
    • Inchi: 1S/C8H15NO/c9-8-3-5-1-6(8)2-7(5)4-10/h5-8,10H,1-4,9H2/t5-,6-,7+,8-/m1/s1
    • InChI Key: WGZQUMKILJKQKQ-OOJXKGFFSA-N
    • SMILES: OC[C@@H]1C[C@@H]2[C@@H](C[C@H]1C2)N

Computed Properties

  • Exact Mass: 141.115364102g/mol
  • Monoisotopic Mass: 141.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 46.2Ų

((1R,2R,4R,5R)-5-Aminobicyclo[2.2.1]heptan-2-yl)methanol Pricemore >>

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Additional information on ((1R,2R,4R,5R)-5-Aminobicyclo[2.2.1]heptan-2-yl)methanol

Introduction to ((1R,2R,4R,5R)-5-Aminobicyclo[2.2.1]heptan-2-yl)methanol (CAS No. 2253629-73-9)

((1R,2R,4R,5R)-5-Aminobicyclo[2.2.1]heptan-2-yl)methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2253629-73-9, belongs to the class of bicyclic amines and has shown promise in various research applications.

The molecular structure of ((1R,2R,4R,5R)-5-Aminobicyclo[2.2.1]heptan-2-yl)methanol is characterized by a bicyclo[2.2.1]heptane core, which is a seven-membered ring system with two adjacent rings. This framework imparts a high degree of stereochemical complexity, making it a valuable scaffold for the development of chiral drugs and bioactive molecules. The presence of multiple stereocenters in the molecule allows for the synthesis of enantiomerically pure compounds, which are often essential for achieving optimal pharmacological effects.

One of the most compelling aspects of this compound is its potential application in drug discovery and development. The amine functional group at the 5-position and the hydroxymethyl group at the 2-position provide multiple sites for chemical modification, enabling researchers to design derivatives with enhanced biological activity. Recent studies have highlighted the compound's utility as a building block for novel therapeutic agents targeting various diseases.

In particular, research has demonstrated that derivatives of ((1R,2R,4R,5R)-5-Aminobicyclo[2.2.1]heptan-2-yl)methanol exhibit significant pharmacological properties. For instance, modifications at the stereocenters have been shown to influence binding affinity to specific biological targets, such as enzymes and receptors. This flexibility makes the compound a attractive candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches.

The synthesis of ((1R,2R,4R,5R)-5-Aminobicyclo[2.2.1]heptan-2-yl)methanol presents unique challenges due to its complex stereochemistry. However, advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound with high yield and selectivity. Techniques such as chiral auxiliaries and transition-metal-catalyzed reactions have been instrumental in achieving these synthetic milestones.

Recent breakthroughs in computational chemistry have further accelerated the development of this compound by enabling virtual screening and molecular modeling studies. These computational methods allow researchers to predict the biological activity of potential derivatives before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required for drug discovery programs.

The potential therapeutic applications of derivatives of ((1R,2R,4R,5R)-5-Aminobicyclo[2.2.1]heptan-2-yl)methanol are diverse and span multiple therapeutic areas. For example, studies have suggested that certain derivatives may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, the compound's structural features make it a promising candidate for developing treatments against neurological disorders.

Another area of interest is the use of this compound in oncology research. Preliminary studies have indicated that derivatives targeting specific enzymes involved in cancer cell proliferation show promising preclinical results. These findings underscore the importance of continued research into the pharmacological potential of this class of compounds.

The industrial production of ((1R,2R,4R,5R)-5-Aminobicyclo[2.2.1]heptan-2-yl)methanol is another critical aspect that has seen significant advancements recently。 New catalytic processes have been developed to improve yield and reduce waste during large-scale synthesis。 These innovations align with global efforts to promote sustainable chemistry practices。

In conclusion,((1R, 253629-73-9) represents a fascinating subject of study with far-reaching implications in pharmaceutical chemistry。 Its unique structural features, coupled with its potential therapeutic applications, make it a valuable asset in ongoing drug discovery efforts。 As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in developing next-generation therapeutics。

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